8-Fluoro-4-phenylcinnoline

• Molecular Formula: C14H9FN2
• Molecular Weight: 224.23 g/mol
• IUPAC Name: 8-fluoro-4-phenylcinnoline
• InChI: InChI=1S/C14H9FN2/c15-13-8-4-7-11-12(9-16-17-14(11)13)10-5-2-1-3-6-10/h1-9H
• InChI Key: XGSTVGQKEBYGPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=NC3=C2C=CC=C3F

Description

8-Fluoro-4-phenylcinnoline is a bicyclic aromatic compound belonging to the cinnoline family, characterized by a six-membered benzene ring fused to a six-membered ring containing two nitrogen atoms at positions 1 and 2. The substitution of a fluorine atom at position 8 and a phenyl group at position 4 distinguishes it from simpler cinnoline derivatives.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 8-Fluoro-4-phenylcinnoline with structurally related quinoline and cinnoline derivatives, focusing on molecular properties, substituent effects, and safety profiles.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position)	CAS Number	Key Hazards (GHS)
8-Fluoro-4-phenylcinnoline	C₁₃H₈FN₂	215.22	F (8), Ph (4)	N/A	Not reported
4-Hydroxy-8-methoxycinnoline	C₉H₈N₂O₂	192.17	OH (4), OMe (8)	N/A	Not reported
4-Chloro-8-fluoroquinoline	C₉H₅ClFN	181.59	Cl (4), F (8)	63010-72-0	H315, H319, H335
8-Fluoro-2-phenylquinolin-4-amine	C₁₅H₁₁FN₂	238.26	F (8), Ph (2), NH₂ (4)	1189106-15-7	No classification
4-Chloro-8-fluoro-2-phenylquinoline	C₁₅H₉ClFN	253.70	Cl (4), F (8), Ph (2)	1099705-42-6	Respiratory irritation

Key Findings:

For example, 4-Chloro-8-fluoroquinoline is used as a synthetic intermediate, leveraging fluorine’s electronegativity . Phenyl vs. Hydroxy/Methoxy Groups: The phenyl group at position 4 in 8-Fluoro-4-phenylcinnoline may increase lipophilicity compared to 4-Hydroxy-8-methoxycinnoline, which has polar substituents (OH, OMe) that enhance solubility .

Synthetic Utility: Chloro-fluoroquinolines (e.g., 4-Chloro-8-fluoro-7-methoxyquinazoline, CAS 1934560-94-7) are intermediates in drug synthesis, with methoxy groups influencing regioselectivity in further reactions .

Structural Analogs in High-Voltage Applications: While unrelated to cinnolines, fluoronitriles like C4-FN (perfluoroisobutyronitrile) demonstrate fluorine’s versatility in non-pharmaceutical applications, such as dielectric gases .